Cas no 1159883-01-8 (1-(4-(trifluoromethyl)phenyl)prop-2-en-1-amine)

• Product Name: 1-(4-(trifluoromethyl)phenyl)prop-2-en-1-amine
• CAS No: 1159883-01-8
• MF: C₁₀H₁₀F₃N
• MW: 201.188313007355
• CID: 3158117
• PubChem ID: 53402791
• Update Time: 2025-05-21

1-(4-(trifluoromethyl)phenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-(trifluoromethyl)phenyl)prop-2-en-1-amine
• 1-[4-(trifluoromethyl)phenyl]prop-2-en-1-amine
• N15307
• 1-(4-TRIFLUOROMETHYLPHENYL)ALLYLAMINE
• VQHLJBHRAVBSPS-UHFFFAOYSA-N
• 1159883-01-8

• MDL： MFCD11848507
• Inchi： 1S/C10H10F3N/c1-2-9(14)7-3-5-8(6-4-7)10(11,12)13/h2-6,9H,1,14H2
• InChI Key： VQHLJBHRAVBSPS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C=C)N)(F)F

Computed Properties

• Exact Mass: 201.07653381g/mol
• Monoisotopic Mass: 201.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-(trifluoromethyl)phenyl)prop-2-en-1-amine

Compound 1-(4-(Trifluoromethyl)Phenyl)Prop-2-en-1-amine (CAS No: 1159883-01-8)

Compound 1-(4-(Trifluoromethyl)Phenyl)Prop-2-en-1-amine, also identified by the CAS registry number CAS No: 1159883-01-8, is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound, often abbreviated as TFMPA (Trifluoromethyl Phenyl Propargyl Amine), has garnered attention due to its unique structural properties and potential for functionalization in advanced materials and drug development.

The molecular structure of TFMPA consists of a phenyl ring substituted with a trifluoromethyl group at the para position, connected via a propargyl chain to an amine group. This arrangement imparts the compound with both aromatic stability and reactivity, making it a valuable building block in organic synthesis. Recent studies have highlighted its role in the synthesis of heterocyclic compounds, which are critical in pharmaceuticals and agrochemicals.

One of the most notable advancements involving TFMPA is its application in click chemistry. Researchers have demonstrated that the propargyl amine moiety can undergo efficient cycloaddition reactions with azides, yielding stable triazole derivatives. These derivatives have shown promise in drug delivery systems due to their high stability and bioavailability.

In the realm of materials science, TFMPA has been utilized as a precursor for the synthesis of carbon-rich materials such as graphene oxide derivatives. These materials exhibit enhanced electronic properties, making them suitable for applications in flexible electronics and energy storage devices.

Recent research has also explored the use of TFMPA in polymer chemistry. By incorporating this compound into polymeric networks, scientists have developed stimuli-responsive materials that can undergo reversible changes in response to external stimuli such as temperature or pH. Such materials hold potential for applications in sensors and drug delivery systems.

The synthesis of TFMPA typically involves a multi-step process starting from readily available aromatic compounds. The introduction of the trifluoromethyl group is often achieved through electrophilic substitution reactions, while the propargyl amine moiety can be introduced via nucleophilic addition or coupling reactions. Optimization of these steps has led to higher yields and improved purity of the final product.

In terms of physical properties, TFMPA exhibits a melting point of approximately 75°C and is soluble in common organic solvents such as dichloromethane and THF. Its fluorescence properties have been studied, revealing moderate quantum yields under UV excitation, which could be advantageous in sensing applications.

Environmental considerations are also being addressed in the use of TFMPA. Researchers are exploring biodegradable pathways for this compound to minimize its ecological footprint. Preliminary studies suggest that under certain conditions, TFMPA can undergo microbial degradation, though further investigation is required to fully understand its environmental impact.

In conclusion, Compound 1-(4-(Trifluoromethyl)Phenyl)Prop-2-en-1-amine (CAS No: 1159883-01-8) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its structural versatility and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, material design, and environmental sustainability.